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Compound of Interest

Compound Name: 2-Bromobenzyl mercaptan

Cat. No.: B115497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core molecular properties of 2-
Bromobenzyl mercaptan (CAS RN: 143888-85-1), a compound of interest in synthetic

chemistry and drug discovery. The following sections detail its fundamental chemical identifiers,

methodologies for their determination, and a logical representation of their relationship.

Core Molecular Data
2-Bromobenzyl mercaptan, also known as (2-Bromophenyl)methanethiol, is a thiol derivative

containing a brominated benzene ring. Its fundamental molecular properties are essential for

stoichiometric calculations, analytical characterization, and interpretation of experimental

results. The key quantitative data are summarized below.

Property Value Reference

Chemical Formula C₇H₇BrS [1]

Molecular Weight 203.10 g/mol [1]

Synonyms
(2-Bromophenyl)methanethiol,

2-Bromobenzenemethanethiol

CAS Number 143888-85-1 [1][2]
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Experimental Determination Protocols
The molecular formula and weight of a compound like 2-Bromobenzyl mercaptan are

determined through standard, high-precision analytical techniques.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. In a typical workflow, the sample is ionized, and the resulting ions are

separated based on their mass-to-charge ratio (m/z). High-resolution mass spectrometry

(HRMS) can provide a highly accurate mass measurement, which can be used to deduce

the elemental composition and confirm the molecular formula.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, sulfur) within the compound. The experimentally determined percentages

are compared against the theoretical percentages calculated from the proposed chemical

formula (C₇H₇BrS) to verify its accuracy.

The diagram below illustrates the standard workflow for characterizing a chemical compound to

confirm its identity and structure.
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Standard experimental workflow for chemical characterization.

Logical Data Relationship
The identity of a chemical compound is established by the logical connection between its

name, its elemental composition (formula), and its mass (molecular weight). This relationship is

fundamental to all chemical analysis.

Compound Name:
2-Bromobenzyl mercaptan

Chemical Formula:
C₇H₇BrS

Defines Molecular Weight:
203.10 g/mol

Calculates to
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Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b115497?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

